Cas no 1809353-44-3 (4-Cyclobutylidenepiperidine hydrochloride)

4-Cyclobutylidenepiperidine hydrochloride is a synthetic organic compound featuring a cyclobutylidene group fused to a piperidine core, stabilized as its hydrochloride salt. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its rigid cyclobutylidene moiety offers conformational constraints useful in structure-activity relationship (SAR) studies. The compound is typically employed in medicinal chemistry for scaffold diversification or as a precursor in the synthesis of novel therapeutic agents. High-purity grades ensure reproducibility in experimental applications.
4-Cyclobutylidenepiperidine hydrochloride structure
1809353-44-3 structure
Product Name:4-Cyclobutylidenepiperidine hydrochloride
CAS No:1809353-44-3
MF:C9H16ClN
MW:173.683041572571
CID:5719116
PubChem ID:121209001
Update Time:2025-10-28

4-Cyclobutylidenepiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-cyclobutylidenepiperidine;hydrochloride
    • 4-cyclobutylidenepiperidine hydrochloride
    • 1809353-44-3
    • F2167-4079
    • AKOS026748131
    • 4-Cyclobutylidenepiperidine hydrochloride
    • Inchi: 1S/C9H15N.ClH/c1-2-8(3-1)9-4-6-10-7-5-9;/h10H,1-7H2;1H
    • InChI Key: FTYAGJYDATVRPP-UHFFFAOYSA-N
    • SMILES: Cl.N1CC/C(/CC1)=C1\CCC\1

Computed Properties

  • Exact Mass: 173.0971272g/mol
  • Monoisotopic Mass: 173.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

4-Cyclobutylidenepiperidine hydrochloride Pricemore >>

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Additional information on 4-Cyclobutylidenepiperidine hydrochloride

Introduction to 4-Cyclobutylidenepiperidine Hydrochloride (CAS No. 1809353-44-3)

4-Cyclobutylidenepiperidine hydrochloride (CAS No. 1809353-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of 4-cyclobutylidenepiperidine, a cyclic amine with a unique structural framework that offers potential therapeutic applications. The compound's chemical structure and properties make it an intriguing candidate for various biological studies, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

The chemical formula of 4-cyclobutylidenepiperidine hydrochloride is C10H15N·HCl, and its molecular weight is approximately 187.70 g/mol. The compound is characterized by its piperidine ring, which is substituted with a cyclobutylidene group, providing it with distinct chemical and physical properties. These properties include solubility in water and organic solvents, making it suitable for various experimental protocols and formulations.

Recent studies have highlighted the potential of 4-cyclobutylidenepiperidine hydrochloride in modulating specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT2A receptor. This activity suggests that 4-cyclobutylidenepiperidine hydrochloride could be a valuable tool in understanding the role of serotonin in various neurological conditions, such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 4-cyclobutylidenepiperidine hydrochloride has been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism by which 4-cyclobutylidenepiperidine hydrochloride exerts these effects is not yet fully understood but may involve the modulation of intracellular signaling pathways and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of 4-cyclobutylidenepiperidine hydrochloride have also been explored in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) efficiently is particularly noteworthy, as it suggests that it can effectively reach its target sites in the brain.

Clinical trials involving 4-cyclobutylidenepiperidine hydrochloride are currently underway to evaluate its safety and efficacy in treating various neurological disorders. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its potential therapeutic applications, 4-cyclobutylidenepiperidine hydrochloride has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activity make it an important molecule for studying receptor-ligand interactions and developing new drug candidates. Researchers are actively exploring the synthesis of derivatives and analogs of 4-cyclobutylidenepiperidine hydrochloride to optimize its pharmacological properties and expand its therapeutic potential.

In conclusion, 4-cyclobutylidenepiperidine hydrochloride (CAS No. 1809353-44-3) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure, coupled with its favorable biological activity and pharmacokinetic properties, positions it as a valuable asset in the ongoing efforts to develop new treatments for neurological disorders. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.

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